Cas no 401-28-5 ((R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid)

(R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid Properties

Names and Identifiers

• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid
• CBZ-2-FLUORO-D-PHENYLALANINE
• Phenylalanine,2-fluoro-N-[(phenylmethoxy)carbonyl]-
• AK106118
• ANW-73157
• CTK8C4799
• KB-209644
• KB-48738
• N-benzyloxycarbonyl-2-fluoro-phenylalanine
• N-Benzyloxycarbonyl-2-fluor-phenylalanin
• Z-DL-Phe(2F)
• Z-Phe(2F)-OH
• DTXSID50624573
• 401-28-5
• N-[(Benzyloxy)carbonyl]-2-fluoro-D-phenylalanine
• Cbz-2-fluoro-D-Phe
• (R)-2-(benzyloxycarbonylamino)-3-(2-fluorophenyl)propanoic acid
• SCHEMBL14438411
• EN300-12576803
• (2R)-3-(2-fluorophenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
• 7557-34-8
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(2-fluorophenyl)propanoic acid
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoicacid
• Cbz-2-Fluoro-D-Phenylalanine
• DB-336210
• +Expand

• InChIKey： GYJREHMTTLYKRJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16FNO4/c18-14-9-5-4-8-13(14)10-15(16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)
• SMILES： C(OC(NC(CC1C=CC=CC=1F)C(O)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 317.10638
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 317.10633615g/mol
• Heavy Atom Count: 23
• Complexity: 398
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• LogP: 3.13870
• PSA: 75.63
• Solubility: Almost insoluble (0.073 g/l) (25 º C),
• Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),